2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline

• IUPAC Name: 2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)aniline
• InChI: InChI=1S/C13H15N3/c14-11-6-2-1-5-10(11)12-9-16-8-4-3-7-13(16)15-12/h1-2,5-6,9H,3-4,7-8,14H2
• InChI Key: RHVWKGSFISWDQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3N
• Molecular Formula: C13H15N3
• Molecular Weight: 213.28 g/mol

Description

2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the imidazo[1,2-a]pyridine family, which has been extensively studied for its biological activities.

Scientific Research Applications

Optoelectronic Devices

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Sensors

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Anti-cancer Drugs

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Emitters for Confocal Microscopy and Imaging

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Antibacterial Agents

. This suggests that the compound could potentially be used in the development of new antibacterial agents.

Inhibitors of PgQC

. Given the structural similarities, it’s possible that the compound could also be used for this purpose.

Synthesis routes and methods

Procedure details

In a dry flask was charged 2-(2-Nitro-phenyl)-imidazo[1,2-a]pyridine (239 mg, 1 mmol), 10% Pd/C (15 mg), Ethanol (25 ml), water (1.5 ml) and 4M HCl (0.5 ml). The atmosphere was flushed with nitrogen and stirred over 1 atm. hydrogen over 5 days with an additional charge of Pd/C catalyst (15 mg) and 4 N HCl (4.5 ml) until reaction completion was obtained. The reaction mixture was filtered through Celite, and neutralized to pH=6 with a saturated NaHCO3 solution. The solution was roto-evaporated to remove the ethanol, the aqueous layer was extracted with CH2Cl2 (2×5 ml), and the combined organic layer dried over Na2SO4 and concentrated to obtain the product as an oil in quantitative yield (205 mg). (MS, M++H=214.1)